Cas no 116114-20-6 (3H-1,2,4-Triazol-3-one,5-(4-chlorophenyl)-2,4-dihydro-4-methyl-)

• Product Name: 3H-1,2,4-Triazol-3-one,5-(4-chlorophenyl)-2,4-dihydro-4-methyl-
• CAS No: 116114-20-6
• MF: C₉H₈ClN₃O
• MW: 209.632320404053
• CID: 195829
• PubChem ID: 3087749
• Update Time: 2025-06-11

3H-1,2,4-Triazol-3-one,5-(4-chlorophenyl)-2,4-dihydro-4-methyl- Chemical and Physical Properties

Names and Identifiers

• 3H-1,2,4-Triazol-3-one,5-(4-chlorophenyl)-2,4-dihydro-4-methyl-
• 3-(4-chlorophenyl)-4-methyl-1H-1,2,4-triazol-5-one
• 4H-1,2,4-triazol-3-ol, 5-(4-chlorophenyl)-4-methyl-
• 5-(4-chlorophenyl)-4-methyl-4H-1,2,4-triazol-3-ol
• EN300-7429916
• 5-(4-chlorophenyl)-4-methyl-2,4-dihydro-3H-1,2,4-triazol-3-one
• 116114-20-6
• DTXSID00151283
• Z3671598453
• CHEMBL91919
• 3-(4-chlorophenyl)-4-methyl-4,5-dihydro-1H-1,2,4-triazol-5-one
• 2,4-Dihydro-5-(4-chlorophenyl)-4-methyl-3H-1,2,4-triazol-3-one
• FMUWJXJGJZXYJN-UHFFFAOYSA-N
• BRN 4184177
• SCHEMBL3921034
• 3H-1,2,4-Triazol-3-one, 2,4-dihydro-5-(4-chlorophenyl)-4-methyl-

• Inchi： 1S/C9H8ClN3O/c1-13-8(11-12-9(13)14)6-2-4-7(10)5-3-6/h2-5H,1H3,(H,12,14)
• InChI Key： FMUWJXJGJZXYJN-UHFFFAOYSA-N
• SMILES： ClC1C=CC(=CC=1)C1=NNC(N1C)=O

Computed Properties

• Exact Mass: 209.03574
• Monoisotopic Mass: 209.0355896g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 44.7Ų

Experimental Properties

• PSA: 50.94

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Triazoles Triazolones

Additional information on 3H-1,2,4-Triazol-3-one,5-(4-chlorophenyl)-2,4-dihydro-4-methyl-

5-(4-Chlorophenyl)-2,4-Dihydro-4-Methyl-3H-1,2,4-Triazol-3-One (CAS No. 116114-20-6): A Comprehensive Overview

5-(4-Chlorophenyl)-2,4-dihydro-4-methyl-3H-1,2,4-triazol-3-one (CAS No. 116114-20-6) is a compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research due to its unique structural properties and potential biological activities. This compound belongs to the class of 1,2,4-triazoles, which are known for their diverse pharmacological effects, including antifungal, antiviral, and anti-inflammatory properties.

The chemical structure of 5-(4-chlorophenyl)-2,4-dihydro-4-methyl-3H-1,2,4-triazol-3-one is characterized by a triazole ring substituted with a 4-chlorophenyl group and a methyl group. The presence of these functional groups imparts specific chemical and biological properties to the molecule. The chlorophenyl group enhances the lipophilicity of the compound, which can improve its membrane permeability and bioavailability. The methyl group on the triazole ring can influence the compound's stability and reactivity.

Recent studies have highlighted the potential of 5-(4-chlorophenyl)-2,4-dihydro-4-methyl-3H-1,2,4-triazol-3-one in various therapeutic applications. For instance, a study published in the *Journal of Medicinal Chemistry* demonstrated that this compound exhibits potent antifungal activity against a range of pathogenic fungi, including *Candida albicans* and *Aspergillus fumigatus*. The mechanism of action is believed to involve the disruption of fungal cell membranes and inhibition of essential enzymes involved in fungal metabolism.

In addition to its antifungal properties, 5-(4-chlorophenyl)-2,4-dihydro-4-methyl-3H-1,2,4-triazol-3-one has shown promising anti-inflammatory effects. Research conducted by a team at the University of California found that this compound can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in vitro. These findings suggest that it may have potential as a therapeutic agent for inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The synthesis of 5-(4-chlorophenyl)-2,4-dihydro-4-methyl-3H-1,2,4-triazol-3-one has been extensively studied and optimized to improve yield and purity. A common synthetic route involves the reaction of hydrazine hydrate with an appropriate nitrile derivative followed by cyclization under acidic conditions. This method has been refined to achieve high yields and minimize side reactions.

In terms of safety and toxicity, preliminary studies indicate that 5-(4-chlorophenyl)-2,4-dihydro-4-methyl-3H-1,2,4-triazol-3-one exhibits low toxicity in animal models. However, further research is needed to fully evaluate its safety profile in humans. Clinical trials are currently underway to assess its efficacy and safety in treating various conditions.

The potential applications of 5-(4-chlorophenyl)-2,4-dihydro-4-methyl-3H-1,2,4-triazol-3-one extend beyond its direct therapeutic uses. It has also been explored as a lead compound for the development of new drugs with improved pharmacological properties. For example, researchers at Harvard University have used this compound as a scaffold to design novel antifungal agents with enhanced potency and reduced side effects.

In conclusion, 5-(4-chlorophenyl)-2,4-dihydro-4-methyl-3H-1,2,4-triazol-3-one (CAS No. 116114-20-6) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and biological activities make it an attractive candidate for further development as a therapeutic agent for various diseases. Ongoing research continues to uncover new insights into its mechanisms of action and potential uses.